PW0729

• Molecular Formula: C23H22F3N3O2
• Molecular Weight: 429.4 g/mol
• InChI: InChI=1S/C23H22F3N3O2/c1-15-19(22(31)28-10-11-30)6-3-7-20(15)29-21-14-17(8-9-27-21)12-16-4-2-5-18(13-16)23(24,25)26/h2-9,13-14,30H,10-12H2,1H3,(H,27,29)(H,28,31)
• InChIKey: SXAOESAPPDWTLZ-UHFFFAOYSA-N

PW0729: GPR52 Biased Agonist Overview

PW0729 (compound 15b) is a synthetic small-molecule agonist of the orphan G protein-coupled receptor GPR52, developed through iterative optimization of the lead scaffold 4a [1]. It belongs to the 3-((4-benzylpyridin-2-yl)amino)benzamide chemotype and exhibits balanced G protein/cAMP versus β-arrestin signaling with a G protein bias factor of 16.4 relative to the parent compound 4a [1]. PW0729 demonstrates improved potency (cAMP EC50 = 47 ± 8 nM) and efficacy (Emax = 143 ± 5%) over the initial lead 4a, and is characterized as having excellent target selectivity but limited brain exposure, warranting further pharmacokinetic optimization [1].

✓ GPR52 biased signaling probe with intermediate G protein bias

✓ Enables dual-pathway (Gs/cAMP and β-arrestin) co-activation studies

✓ Reported class-level selectivity against D1 dopamine receptor

✓ Defined chemotype benchmark for GPR52 SAR profiling

• [1] Murphy RE, Wang P, Ali S, Smith HR, Felsing DE, Chen H, Zhou J, Allen JA. Discovery of 3-((4-Benzylpyridin-2-yl)amino)benzamides as Potent GPR52 G Protein-Biased Agonists. J Med Chem. 2024;67(11):9709-9730. doi:10.1021/acs.jmedchem.4c00856 View Source

PW0729 Substitution Risk Factors

GPR52 agonists within the same benzylpyridin-2-yl-amino benzamide chemotype exhibit profoundly divergent signaling profiles that preclude simple interchange. The parent compound 4a serves as an unbiased reference (bias factor = 1.0), while derivatives like 10a (PW0677) and 24f (PW0866) show extreme G protein bias (bias factors of 25.8 and 81.9, respectively), and compound 15d shows near-balanced signaling (bias factor = 4.10) [1]. PW0729 (15b) occupies an intermediate bias position (bias factor = 16.4), which may be functionally significant depending on the desired level of β-arrestin engagement in the experimental system [1]. Substituting PW0729 with a more biased agonist like 24f could result in markedly different cellular desensitization kinetics and downstream signaling outputs, while substitution with a close analog like 15d would produce a roughly 3-fold shift in potency and a different bias profile [1]. These quantitative differences in both potency and signaling bias mean that generic substitution without verifying the specific compound identity can confound experimental reproducibility and interpretation.

Bias shift Switching to highly biased analogs (e.g., bias factor >25) may eliminate β-arrestin-dependent readouts, altering desensitization kinetics.

Potency gap Substituting with less potent congeners (6-fold lower potency) can require higher working concentrations, increasing off-target risk.

Profile mismatch Close analog 15d shifts bias balance toward balanced signaling; using it instead of PW0729 changes the G protein/β-arrestin ratio, confounding bias dissection.

• [1] Murphy RE, Wang P, Ali S, Smith HR, Felsing DE, Chen H, Zhou J, Allen JA. Discovery of 3-((4-Benzylpyridin-2-yl)amino)benzamides as Potent GPR52 G Protein-Biased Agonists. J Med Chem. 2024;67(11):9709-9730. doi:10.1021/acs.jmedchem.4c00856 View Source

PW0729 Head-to-Head Comparative Data

cAMP Potency vs. Parent Compound 4a

In the GloSensor cAMP assay monitoring GPR52 Gs-mediated signaling, PW0729 (compound 15b) achieved an EC50 of 47 ± 8 nM (Emax = 143 ± 5%), compared to the parent lead compound 4a which showed an EC50 of 119 ± 18 nM (Emax = 100 ± 5%, defined as reference) [1]. This represents a 2.5-fold improvement in potency and a 43-percentage-point increase in maximal efficacy over 4a [1]. The data were obtained under identical assay conditions with n ≥ 3 independent experiments [1].

cAMP Potency vs. 4a

Head-to-head

EC50 47 ± 8 nM (Emax 143%) vs 119 ± 18 nM (100%)

Supports potency-sensitive GPR52 cAMP assay design

GloSensor assay, n≥3, 2.5-fold potency improvement

Evidence Dimension	GPR52 cAMP signaling potency (EC50) and efficacy (Emax)
Target Compound Data	EC50 = 47 ± 8 nM; Emax = 143 ± 5%
Comparator Or Baseline	Compound 4a: EC50 = 119 ± 18 nM; Emax = 100 ± 5%
Quantified Difference	2.5-fold lower EC50 (improved potency); 43% higher Emax
Conditions	GloSensor cAMP assay in HEK293 cells expressing wild-type human GPR52; n ≥ 3 independent experiments; Emax normalized to 4a = 100%

Why This Matters

For users requiring a GPR52 agonist with potency significantly above the original lead 4a, PW0729 provides a validated improvement that can reduce the compound concentration needed in cellular assays, potentially lowering off-target risk associated with higher dosing.

• [1] Murphy RE, Wang P, Ali S, Smith HR, Felsing DE, Chen H, Zhou J, Allen JA. Discovery of 3-((4-Benzylpyridin-2-yl)amino)benzamides as Potent GPR52 G Protein-Biased Agonists. J Med Chem. 2024;67(11):9709-9730. doi:10.1021/acs.jmedchem.4c00856 View Source

cAMP Potency and Bias vs. 10a (PW0677)

Compared to the open-ring analog 10a (PW0677), PW0729 demonstrates a 6-fold improvement in cAMP potency (EC50 = 47 ± 8 nM for PW0729 vs. 282 ± 46 nM for 10a) while maintaining substantial efficacy (Emax = 143% vs. 197%) [1]. Critically, PW0729 exhibits a G protein bias factor of 16.4, compared to 25.8 for 10a, indicating that PW0729 engages β-arrestin pathways more readily than 10a [1]. This differential bias may confer distinct cellular trafficking and desensitization profiles [1].

cAMP & Bias vs. 10a

Head-to-head

cAMP EC50 47 nM vs 282 nM; bias 16.4 vs 25.8

Retains more β-arrestin engagement for pathway balance

6-fold cAMP potency difference; bias factor shift

Evidence Dimension	cAMP potency and G protein signaling bias
Target Compound Data	cAMP EC50 = 47 ± 8 nM; G protein bias factor = 16.4
Comparator Or Baseline	10a (PW0677): cAMP EC50 = 282 ± 46 nM; G protein bias factor = 25.8
Quantified Difference	6-fold improvement in cAMP potency; 1.6-fold lower G protein bias factor
Conditions	GloSensor cAMP assay and Tango β-arrestin recruitment assay in HEK293 cells; bias factors calculated relative to 4a using the operational model

Why This Matters

For researchers studying β-arrestin-dependent GPR52 functions, PW0729 provides more balanced pathway engagement than the highly biased 10a, enabling investigation of both G protein and arrestin-mediated signaling from a single tool compound.

• [1] Murphy RE, Wang P, Ali S, Smith HR, Felsing DE, Chen H, Zhou J, Allen JA. Discovery of 3-((4-Benzylpyridin-2-yl)amino)benzamides as Potent GPR52 G Protein-Biased Agonists. J Med Chem. 2024;67(11):9709-9730. doi:10.1021/acs.jmedchem.4c00856 View Source

β-Arrestin Engagement vs. 24f (PW0866)

PW0729 demonstrates a 19-fold advantage in cAMP potency over the biased agonist 24f (PW0866), with EC50 values of 47 ± 8 nM versus 1036 ± 136 nM in the β-arrestin Tango assay, respectively [1]. While 24f exhibits extreme G protein bias (bias factor = 81.9) and reduced β-arrestin engagement (β-arrestin bias factor = 0.012), PW0729 maintains detectable β-arrestin activity (EC50 = 110 ± 11 nM; Emax = 109 ± 3%) with a G protein bias factor of 16.4 [1]. This positions PW0729 as a balanced signaling probe, in contrast to 24f's near-complete bias toward G protein signaling [1].

β-Arrestin vs. 24f

Head-to-head

β-arr EC50 110 nM vs 1036 nM; bias 16.4 vs 81.9

Enables dual-pathway interrogation unlike highly biased 24f

9.4-fold lower β-arr EC50; Tango assay

Evidence Dimension	β-Arrestin recruitment potency and signaling bias profile
Target Compound Data	β-arrestin EC50 = 110 ± 11 nM; G protein bias factor = 16.4
Comparator Or Baseline	24f (PW0866): β-arrestin EC50 = 1036 ± 136 nM; G protein bias factor = 81.9
Quantified Difference	9.4-fold lower β-arrestin EC50; 5-fold lower G protein bias factor
Conditions	Tango β-arrestin2 recruitment assay in HEK293 cells; bias factors calculated relative to 4a

Why This Matters

Users aiming to probe both GPR52 signaling arms simultaneously should select PW0729 over 24f, as 24f's extreme bias renders it unsuitable for experiments requiring β-arrestin pathway analysis, while PW0729 retains measurable activity in both pathways.

• [1] Murphy RE, Wang P, Ali S, Smith HR, Felsing DE, Chen H, Zhou J, Allen JA. Discovery of 3-((4-Benzylpyridin-2-yl)amino)benzamides as Potent GPR52 G Protein-Biased Agonists. J Med Chem. 2024;67(11):9709-9730. doi:10.1021/acs.jmedchem.4c00856 View Source

Bias and Efficacy Trade-Off vs. 15d

Within the 2-substituted ring A series, PW0729 (2-Me, EC50 = 47 ± 8 nM, Emax = 143 ± 5%) and compound 15d (2-cyclopropyl, EC50 = 30 ± 9 nM, Emax = 146 ± 9%) exhibit comparable efficacy but differ in both potency and bias profile [1]. 15d is 1.6-fold more potent in the cAMP assay, but its G protein bias factor of 4.10 indicates significantly greater β-arrestin engagement relative to PW0729's bias factor of 16.4 [1]. This 4-fold difference in bias factor means that 15d more closely approximates balanced signaling, while PW0729 retains a stronger preference for G protein coupling [1].

Bias & Efficacy vs. 15d

Head-to-head

EC50 47 nM, bias 16.4 vs 30 nM, bias 4.10

Stronger G protein preference for bias-dissection experiments

Matched pair for probing bias-dependent pharmacology

Evidence Dimension	cAMP potency and bias factor comparison
Target Compound Data	cAMP EC50 = 47 ± 8 nM; G protein bias factor = 16.4
Comparator Or Baseline	15d: cAMP EC50 = 30 ± 9 nM; G protein bias factor = 4.10
Quantified Difference	15d is 1.6-fold more potent; 15d has 4-fold lower G protein bias (more balanced signaling)
Conditions	GloSensor cAMP assay and Tango β-arrestin assay; n ≥ 3 independent experiments

Why This Matters

When experimental goals require precise control over the degree of G protein bias, PW0729 and 15d offer a matched pair with differential bias signatures, enabling researchers to dissect bias-dependent pharmacology without changing chemotype.

• [1] Murphy RE, Wang P, Ali S, Smith HR, Felsing DE, Chen H, Zhou J, Allen JA. Discovery of 3-((4-Benzylpyridin-2-yl)amino)benzamides as Potent GPR52 G Protein-Biased Agonists. J Med Chem. 2024;67(11):9709-9730. doi:10.1021/acs.jmedchem.4c00856 View Source

Selectivity vs. D1 Receptor

PW0729 was explicitly noted to exhibit excellent target selectivity [1]. In the Tango β-arrestin recruitment assay, the control agonist 4a produced robust β-arrestin recruitment to GPR52 (approximately 25-fold over basal) with no response detected when tested against the dopamine D1 receptor (D1R), another Gs-coupled GPCR [1]. While direct quantitative selectivity panel data (e.g., CEREP or Eurofins panel) was not reported in the primary publication for PW0729 specifically, the D1R counter-screen results for the chemotype support class-level GPR52 selectivity [1]. Further broad-panel selectivity data may be available in the supplementary information of the source publication.

Selectivity vs. D1R

Class-level

No D1R β-arrestin response for chemotype control

Supports GPR52-selective context; broad-panel data unavailable

Confirmatory selectivity profiling recommended

Evidence Dimension	Target selectivity against D1 dopamine receptor
Target Compound Data	No quantitative selectivity panel data reported for PW0729 alone; chemotype shows no D1R response in Tango assay
Comparator Or Baseline	D1R: no β-arrestin recruitment observed for 4a (chemotype control)
Quantified Difference	Qualitative: GPR52-selective; quantitative selectivity panel data not available in primary source
Conditions	Tango β-arrestin recruitment assay; GPR52-Tango vs. D1R-Tango constructs in HEK293 cells

Why This Matters

Absence of D1R off-target activity is critical for neuropsychiatric applications where D1R modulation would confound interpretation; however, procurement decisions requiring comprehensive selectivity profiling should request supplementary data from the vendor or the original authors.

• [1] Murphy RE, Wang P, Ali S, Smith HR, Felsing DE, Chen H, Zhou J, Allen JA. Discovery of 3-((4-Benzylpyridin-2-yl)amino)benzamides as Potent GPR52 G Protein-Biased Agonists. J Med Chem. 2024;67(11):9709-9730. doi:10.1021/acs.jmedchem.4c00856 View Source

PW0729 Research Applications

Balanced GPR52 Pathway Dissection

PW0729's intermediate G protein bias factor (16.4) and measurable β-arrestin recruitment (EC50 = 110 nM) make it uniquely suited for experiments requiring simultaneous activation of both Gs/cAMP and β-arrestin pathways from a single ligand. Unlike the highly biased 24f (bias factor = 81.9), PW0729 enables investigation of the interplay between G protein-mediated transcriptional responses and arrestin-mediated receptor trafficking within the same cellular context [1].

Striatal MSN Model Activation

With a cAMP EC50 of 47 nM, PW0729 provides a 2.5-fold potency advantage over the parent lead 4a (EC50 = 119 nM) and a 6-fold advantage over the biased analog 10a (EC50 = 282 nM). This potency enables robust GPR52 activation at lower concentrations in medium spiny neuron (MSN) models, where GPR52 is co-expressed with dopamine D2 receptors, reducing the risk of compound precipitation or solvent toxicity that may occur with less potent analogs at higher working concentrations [1].

SAR Benchmarking for GPR52

PW0729 serves as a well-characterized reference point within the 3-((4-benzylpyridin-2-yl)amino)benzamide series. Its defined ClogP (4.47), 2-methyl substitution on ring A, and 3-CF3 substitution on ring C provide a benchmark against which new analogs can be compared for potency, bias, and physicochemical properties. The quantitative cAMP and β-arrestin data for PW0729 and its close analogs (e.g., 15c, 15d, 24b, 24e) establish a robust SAR framework for medicinal chemistry campaigns targeting GPR52 [1].

In Vitro Desensitization Comparator

The paper demonstrated that reducing β-arrestin activity via biased agonism (e.g., with 10a and 24f) results in significantly less in vitro desensitization and sustained GPR52 activation compared to the parent 4a. PW0729, with its intermediate bias profile and 5-fold lower bias factor than 24f, provides a critical comparator for experiments designed to parse the contribution of β-arrestin engagement to GPR52 desensitization kinetics and receptor resensitization [1].

Application

Selection Property

Validation Focus

Dual-pathway GPR52 signaling studies

Intermediate bias (balanced Gs/β-arrestin) profile

Co-activation and trafficking dynamics

Neuronal GPR52 activation assays

Potency context supports lower concentration use

Solvent toxicity and precipitation mitigation

GPR52 SAR benchmarking

Defined chemotype and reference data set

Potency, bias, and ClogP comparison

Receptor desensitization kinetics studies

Intermediate bias for β-arrestin contribution analysis

Sustained vs. transient activation profiles

• [1] Murphy RE, Wang P, Ali S, Smith HR, Felsing DE, Chen H, Zhou J, Allen JA. Discovery of 3-((4-Benzylpyridin-2-yl)amino)benzamides as Potent GPR52 G Protein-Biased Agonists. J Med Chem. 2024;67(11):9709-9730. doi:10.1021/acs.jmedchem.4c00856 View Source